Cas no 1805592-62-4 (2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride
• CAS No: 1805592-62-4
• MF: C₉H₄BrClF₆
• MW: 341.475481987
• CID: 4981832
• Update Time: 2025-05-22

2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride

• Inchi： 1S/C9H4BrClF6/c10-6-2-1-5(8(12,13)14)4(3-11)7(6)9(15,16)17/h1-2H,3H2
• InChI Key： XUSACTKCFZRTCS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(CCl)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride

Comprehensive Overview of 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride (CAS No. 1805592-62-4)

In the realm of specialty chemicals, 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride (CAS No. 1805592-62-4) stands out as a high-value intermediate with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, characterized by its unique trifluoromethyl and bromobenzyl functional groups, has garnered attention for its role in facilitating cross-coupling reactions and serving as a precursor for fluorinated compounds. Researchers and industry professionals frequently search for terms like "synthesis of 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride" or "applications of fluorinated benzyl chlorides," reflecting its growing relevance in modern chemistry.

The molecular structure of 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride features a bromine substituent at the 3-position and two trifluoromethyl groups at the 2- and 6-positions, enhancing its reactivity in nucleophilic substitution and palladium-catalyzed reactions. This makes it a sought-after building block for constructing complex molecules, particularly in drug discovery where fluorinated analogs are prized for their metabolic stability and bioavailability. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to minimize waste and improve yield, aligning with the broader demand for sustainable chemical processes.

From an industrial perspective, CAS No. 1805592-62-4 is often discussed in contexts such as "high-performance materials" and "electronic chemicals," owing to its potential in creating heat-resistant polymers and organic semiconductors. The compound’s electron-withdrawing properties make it invaluable in designing photoactive materials for OLEDs and photovoltaic devices. Additionally, its role in catalysis and ligand design is a hot topic among chemists exploring transition-metal complexes for asymmetric synthesis.

Safety and handling of 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride are critical considerations, with users frequently searching for "storage conditions for halogenated benzyl derivatives" or "compatibility with common reagents." While not classified as hazardous under standard regulations, proper precautions—such as using inert atmospheres and moisture-free environments—are recommended to preserve its stability. This aligns with the broader industry shift toward responsible chemical management and lab safety protocols.

In summary, 2,6-Bis(trifluoromethyl)-3-bromobenzyl chloride (CAS No. 1805592-62-4) exemplifies the intersection of innovation and utility in modern chemistry. Its versatility in organic synthesis, coupled with rising demand for fluorine-containing compounds, positions it as a key player in advancing material science and medicinal chemistry. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial progress.